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Compound of Interest

Compound Name: Methyl Cedryl Ketone

Cat. No.: B1614869 Get Quote

Introduction

Acetyl cedrene, a synthetic fragrance compound prized for its rich, woody, and amber-like

aroma, is a cornerstone of modern perfumery. Known commercially under trade names such as

Vertofix® and Lixetone®, it is valued for its excellent tenacity and fixative properties in a wide

range of scented products. This technical guide provides an in-depth exploration of the

discovery, synthesis, chemical properties, and the olfactory signaling pathway associated with

acetyl cedrene, intended for researchers, scientists, and professionals in the fields of chemistry

and drug development.

History and Discovery
The development of acetyl cedrene is rooted in the chemical modification of cedrene, a

naturally occurring sesquiterpene found in the essential oil of cedarwood. While the exact

timeline of its initial discovery is not extensively documented in readily available literature, key

scientific publications from the early 1970s lay the groundwork for its synthesis and

characterization. A notable contribution to the understanding of the acylation of related

terpenes is the work of Kitchens, Daeniker, Hochstetler, Kaiser, and Blount, published in the

Journal of Organic Chemistry in 1972. Their research on the acetylation of thujopsene, a

compound often found alongside cedrene in cedarwood oil, provided valuable insights into the

reaction mechanisms that are also applicable to the synthesis of acetyl cedrene. Further

developments and commercial production were advanced by fragrance companies such as
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International Flavors & Fragrances (IFF), who marketed the compound under the name

Vertofix®.

Chemical and Physical Properties
Acetyl cedrene is a complex mixture of isomers, with the primary component being 1-

((3R,3aR,7R,8aS)-3,6,8,8-Tetramethyl-2,3,4,7,8,8a-hexahydro-1H-3a,7-methanoazulen-5-

yl)ethan-1-one. Its chemical and physical properties are summarized in the table below.

Property Value Reference(s)

Molecular Formula C₁₇H₂₆O

Molecular Weight 246.39 g/mol

CAS Number 32388-55-9

Appearance
Pale yellow to reddish-yellow

transparent liquid

Odor
Woody, amber, with cedar and

musky notes

Boiling Point
Approximately 340.6 °C at 760

mmHg

Density Approximately 1.00 g/cm³

Refractive Index Approximately 1.517 at 20°C

Solubility

Insoluble in water; soluble in

ethanol and other organic

solvents.

Synthesis of Acetyl Cedrene
The primary industrial synthesis of acetyl cedrene is achieved through the Friedel-Crafts

acylation of α-cedrene. This electrophilic aromatic substitution reaction introduces an acetyl

group onto the cedrene backbone.
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General Reaction Scheme
The reaction involves the treatment of α-cedrene with an acetylating agent, typically acetic

anhydride, in the presence of a Lewis or protic acid catalyst.

Reactants:

α-Cedrene: The starting sesquiterpene, typically sourced from cedarwood oil.

Acetic Anhydride: The acetylating agent.

Catalyst: A Lewis acid (e.g., aluminum chloride, zinc chloride) or a protic acid (e.g.,

polyphosphoric acid, sulfuric acid).

Experimental Protocol: Friedel-Crafts Acylation of α-
Cedrene
The following is a representative experimental protocol for the synthesis of acetyl cedrene,

based on typical Friedel-Crafts acylation procedures.

Materials:

α-Cedrene

Acetic anhydride

Polyphosphoric acid

Toluene (or another suitable solvent)

Sodium bicarbonate solution (5%)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate

Standard laboratory glassware for organic synthesis (round-bottom flask, condenser,

dropping funnel, etc.)
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Heating mantle and magnetic stirrer

Rotary evaporator

Vacuum distillation apparatus

Procedure:

Reaction Setup: A three-necked round-bottom flask equipped with a magnetic stirrer, a

condenser, and a dropping funnel is charged with polyphosphoric acid. The apparatus is

flushed with an inert gas (e.g., nitrogen or argon).

Addition of Reactants: Toluene is added to the flask, and the mixture is stirred. A solution of

α-cedrene and acetic anhydride in toluene is prepared and transferred to the dropping

funnel.

Reaction: The α-cedrene and acetic anhydride solution is added dropwise to the stirred

polyphosphoric acid suspension. The reaction temperature is maintained at a specific point

(e.g., 60-80°C) for several hours to ensure complete reaction. The progress of the reaction

can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

Work-up: Upon completion, the reaction mixture is cooled to room temperature and slowly

quenched by the addition of ice-cold water. The organic layer is separated, and the aqueous

layer is extracted with toluene. The combined organic layers are washed successively with

water, 5% sodium bicarbonate solution, and brine.

Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the

solvent is removed under reduced pressure using a rotary evaporator. The crude product is

then purified by vacuum distillation to yield acetyl cedrene as a pale yellow to reddish-yellow

liquid.

Spectroscopic Characterization
The structure of acetyl cedrene is confirmed through various spectroscopic techniques.

¹H NMR Spectroscopy: The ¹H NMR spectrum of acetyl cedrene is complex due to the

presence of numerous aliphatic protons. Key signals would include those for the methyl
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groups, the acetyl methyl group (a singlet), and the olefinic proton.

¹³C NMR Spectroscopy: The ¹³C NMR spectrum would show 17 distinct signals

corresponding to the carbon atoms in the molecule. The carbonyl carbon of the acetyl group

would appear significantly downfield.

Infrared (IR) Spectroscopy: The IR spectrum would be characterized by a strong absorption

band corresponding to the C=O stretching vibration of the ketone group, typically in the

range of 1680-1700 cm⁻¹. Other significant peaks would include those for C-H stretching and

bending vibrations.

Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak (M⁺)

corresponding to the molecular weight of acetyl cedrene (m/z = 246). The fragmentation

pattern would be complex, reflecting the intricate cyclic structure of the molecule.

Biological Interaction: Olfactory Signaling Pathway
While acetyl cedrene itself has not been the direct subject of extensive research into its specific

biological signaling pathways beyond its olfactory properties, studies on its precursor, α-

cedrene, have shed light on its interaction with olfactory receptors. It has been demonstrated

that α-cedrene is an agonist of the human olfactory receptor OR10J5. The activation of this G-

protein coupled receptor (GPCR) initiates a downstream signaling cascade.
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Figure 1. Simplified signaling pathway of an olfactory sensory neuron upon activation by an

odorant like acetyl cedrene or its precursor, α-cedrene.

The binding of the odorant to OR10J5 activates the associated G-protein (Gα_olf), which in

turn stimulates adenylyl cyclase III to produce cyclic AMP (cAMP) from ATP. The increase in

intracellular cAMP opens cyclic nucleotide-gated ion channels, leading to an influx of calcium

and sodium ions. This influx causes depolarization of the neuron's membrane, generating an

action potential that is transmitted to the olfactory bulb in the brain, resulting in the perception

of smell.
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Applications and Significance
Acetyl cedrene's primary application is as a fragrance ingredient in a vast array of consumer

products, including fine fragrances, cosmetics, soaps, detergents, and other household items.

Its woody and ambery character provides a warm and long-lasting base note in perfume

compositions. Its stability and substantivity make it a valuable component for ensuring the

longevity of a fragrance on the skin or in a product.

Conclusion
Acetyl cedrene is a significant synthetic molecule in the fragrance industry, valued for its

desirable olfactory properties and performance as a fixative. Its synthesis via the Friedel-Crafts

acylation of naturally derived cedrene is a classic example of the chemical modification of

natural products to create novel and valuable compounds. The elucidation of its interaction with

specific olfactory receptors provides a deeper understanding of the molecular basis of scent

perception and opens avenues for further research into the structure-activity relationships of

fragrance molecules. This guide has provided a comprehensive overview of the key technical

aspects of acetyl cedrene, from its historical context to its biological interactions, serving as a

valuable resource for professionals in the chemical and life sciences.

To cite this document: BenchChem. [The Discovery and Synthesis of Acetyl Cedrene: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1614869#discovery-and-history-of-acetyl-cedrene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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